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Compound of Interest

Compound Name: 5-Amino-2-methoxypyridine

Cat. No.: B105479

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Amino-2-methoxypyridine is a key heterocyclic building block in the fields of medicinal
chemistry and drug discovery. Its unique structural features make it a valuable precursor for the
synthesis of a wide range of biologically active compounds, particularly in the development of
kinase inhibitors and other targeted therapeutics. This technical guide provides an in-depth
overview of the commercial availability of 5-Amino-2-methoxypyridine, including a
comparative summary of suppliers, purity, and pricing. Furthermore, it details experimental
protocols for its application in the synthesis of advanced intermediates and active
pharmaceutical ingredients, with a focus on its use in the development of PI3K/mTOR
inhibitors.

Commercial Availability and Suppliers

5-Amino-2-methoxypyridine (CAS No. 6628-77-9) is readily available from a variety of
chemical suppliers. The purity of the commercially available compound typically ranges from
90% to over 98%, catering to different research and development needs. Below is a summary
of prominent suppliers and their offerings.
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) ] Available Price (USD,
Supplier Purity/Grade .
Quantities Approx.)
Sigma-Aldrich 95% 259 $139
95%
Fisher Scientific 90% (tech.) 59 $61

98.0+% (TCI)

$43.90, $134.40,

Chem-Impex >97% (GC 25 g, 100 g, 250
P (GC) g g g $281.00

ChemScene >97%
Thermo Scientific

_ 98% 25¢
Chemicals
90% (tech.) 59
J&K Scientific 98%

BLD Pharm

Oakwood Chemical

Note: Prices are subject to change and may not include shipping and handling fees. It is

recommended to visit the supplier's website for the most current pricing and availability.

Physicochemical Properties

A summary of the key physicochemical properties of 5-Amino-2-methoxypyridine is provided

below.
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Property Value Reference
CAS Number 6628-77-9 [11[2]
Molecular Formula CeHsN20 [2]
Molecular Weight 124.14 g/mol [2]

Low melting fused solid or
Appearance o [2]
liquid, Red to dark brown

Melting Point 29-31 °C (lit.) [1][2]
Boiling Point 85-90 °C / 1 mmHg (lit.) [1112]
Refractive Index n20/D 1.575 (lit.) [1][2]
Storage Temperature 2-8°C [1][2]

Applications in Drug Discovery and Development

5-Amino-2-methoxypyridine is a versatile intermediate in the synthesis of pharmaceuticals,
agrochemicals, and fine chemicals.[3] Its primary application in drug discovery is as a scaffold
for the development of novel therapeutic agents, particularly in oncology. It has been notably
utilized in the synthesis of potent and selective inhibitors of the Phosphatidylinositol 3-kinase
(PI3K) and mammalian target of rapamycin (mTOR) signaling pathways, which are critical in
cell proliferation, survival, and metabolism.[4]
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Experimental Protocols

The following sections provide detailed experimental protocols for the synthesis of key
intermediates and final compounds using 5-Amino-2-methoxypyridine.

General Synthetic Workflow

Key Intermediate
(e.g., Sulfonamide)

Click to download full resolution via product page

Synthesis of 2,4-difluoro-N-(2-methoxypyridin-3-
yl)benzenesulfonamide

This protocol describes the synthesis of a key sulfonamide intermediate.
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Materials:

5-Amino-2-methoxypyridine

o 2,4-difluorobenzenesulfonyl chloride

e Pyridine (anhydrous)

e Dichloromethane (DCM, anhydrous)

e Saturated aqueous sodium bicarbonate (NaHCOs)
e Brine

e Anhydrous magnesium sulfate (MgSQOa)

 Silica gel for column chromatography

e Hexane

o Ethyl acetate

Procedure:

To a solution of 5-Amino-2-methoxypyridine (1.0 eq) in anhydrous DCM at 0 °C under an
inert atmosphere (e.g., nitrogen or argon), add anhydrous pyridine (1.5 eq).

e Slowly add a solution of 2,4-difluorobenzenesulfonyl chloride (1.1 eq) in anhydrous DCM to
the reaction mixture.

 Allow the reaction to warm to room temperature and stir for 12-16 hours.
e Monitor the reaction progress by Thin Layer Chromatography (TLC).
» Upon completion, quench the reaction with water and separate the organic layer.

o Wash the organic layer sequentially with 1 M HCI, saturated aqueous NaHCOs, and brine.
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» Dry the organic layer over anhydrous MgSOu, filter, and concentrate under reduced
pressure.

» Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate
gradient to afford the desired 2,4-difluoro-N-(2-methoxypyridin-3-yl)benzenesulfonamide.

Synthesis of Thienopyrimidine Derivatives

This protocol outlines a general procedure for the synthesis of thienopyrimidine derivatives,
which are often investigated for their anticancer properties.

Materials:

e A suitable 2-amino-3-cyanothiophene derivative
e Formamide

e Ethanol

Procedure:

A mixture of the 2-amino-3-cyanothiophene derivative (1.0 eq) and formamide (excess, e.g.,
10-20 equivalents) is heated under reflux for 1.5 to 4 hours.[3]

e The reaction progress is monitored by TLC.
o After completion, the reaction mixture is cooled to room temperature.

e The precipitated solid is collected by filtration, washed with water, and then with a small
amount of cold ethanol.

e The crude product is dried and can be further purified by recrystallization from a suitable
solvent (e.g., ethanol or a mixture of dioxane and ethanol).[5]

Safety Information

5-Amino-2-methoxypyridine is considered hazardous. It is harmful if swallowed, causes skin
irritation, and serious eye irritation.[1][2] It may also cause respiratory irritation.[1][2]
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Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab
coat, should be worn when handling this compound.[1][2] Work should be conducted in a well-
ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS)
provided by the supplier.

Conclusion

5-Amino-2-methoxypyridine is a commercially accessible and synthetically versatile building
block that plays a crucial role in the development of novel therapeutic agents. Its utility in the
synthesis of PI3BK/mTOR inhibitors highlights its importance in modern medicinal chemistry. The
experimental protocols provided in this guide offer a starting point for researchers to explore
the rich chemistry of this valuable intermediate in their drug discovery endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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